Cas no 1420985-67-6 (2-(Methylthio)-4-(3-(piperidin-2-yl)propoxy)pyrimidine hydrochloride)

2-(Methylthio)-4-(3-(piperidin-2-yl)propoxy)pyrimidine hydrochloride structure
1420985-67-6 structure
Product Name:2-(Methylthio)-4-(3-(piperidin-2-yl)propoxy)pyrimidine hydrochloride
CAS No:1420985-67-6
MF:C13H22ClN3OS
MW:303.85128068924
CID:2167634
Update Time:2023-08-05

2-(Methylthio)-4-(3-(piperidin-2-yl)propoxy)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(Methylthio)-4-(3-(piperidin-2-yl)propoxy)pyrimidine hydrochloride
    • Inchi: 1S/C13H21N3OS.ClH/c1-18-13-15-9-7-12(16-13)17-10-4-6-11-5-2-3-8-14-11;/h7,9,11,14H,2-6,8,10H2,1H3;1H
    • InChI Key: WYQVXVLPBXZSBJ-UHFFFAOYSA-N
    • SMILES: Cl.S(C)C1=NC=CC(=N1)OCCCC1CCCCN1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 230
  • Topological Polar Surface Area: 72.3
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